Cas no 909723-04-2 (7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one)
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
- 2,7-DIAZASPIRO[4.4]NONAN-3-ONE, 7-(PHENYLMETHYL)-
- 2-benzyl-2,7-diazaspiro[4.4]nonan-8-one
- 7-(Phenylmethyl)-2,7-diazaspiro[4.4]nonan-3-one (ACI)
- WPICAKZZAJHCLQ-UHFFFAOYSA-N
- 3-Benzyl-3,8-diazaspiro[4.4]nonan-7-one
- PB13322
- CS-0000835
- 909723-04-2
- AKOS016012201
- 7-BENZYL-2,7-DIAZASPIRO[4,4]NONAN-3-ONE
- DA-17944
- SCHEMBL1778498
- DTXSID20726250
- 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, AldrichCPR
- Z1921431888
- MFCD11043248
- AS-33860
-
- MDL: MFCD11043248
- Inchi: 1S/C14H18N2O/c17-13-8-14(10-15-13)6-7-16(11-14)9-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,15,17)
- InChI Key: WPICAKZZAJHCLQ-UHFFFAOYSA-N
- SMILES: O=C1CC2(CCN(CC3C=CC=CC=3)C2)CN1
Computed Properties
- Exact Mass: 230.141913202g/mol
- Monoisotopic Mass: 230.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.17
- Boiling Point: 418.5°C at 760 mmHg
- Flash Point: 206.9°C
- Refractive Index: 1.604
- PSA: 35.83000
- LogP: 1.61240
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109016-1g |
7-benzyl-2,7-diazaspiro[4.4]nonan-3-one |
909723-04-2 | 95+% | 1g |
$275 | 2021-08-06 | |
| Chemenu | CM109016-5g |
7-benzyl-2,7-diazaspiro[4.4]nonan-3-one |
909723-04-2 | 95+% | 5g |
$825 | 2021-08-06 | |
| Chemenu | CM109016-10g |
7-benzyl-2,7-diazaspiro[4.4]nonan-3-one |
909723-04-2 | 95+% | 10g |
$1375 | 2021-08-06 | |
| Alichem | A289000591-250mg |
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one |
909723-04-2 | 95% | 250mg |
$173.31 | 2023-08-31 | |
| Alichem | A289000591-1g |
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one |
909723-04-2 | 95% | 1g |
$397.00 | 2023-08-31 | |
| Alichem | A289000591-5g |
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one |
909723-04-2 | 95% | 5g |
$1239.68 | 2023-08-31 | |
| Chemenu | CM109016-250mg |
7-benzyl-2,7-diazaspiro[4.4]nonan-3-one |
909723-04-2 | 95%+ | 250mg |
$127 | 2024-07-20 | |
| Chemenu | CM109016-1g |
7-benzyl-2,7-diazaspiro[4.4]nonan-3-one |
909723-04-2 | 95%+ | 1g |
$344 | 2024-07-20 | |
| Chemenu | CM109016-5g |
7-benzyl-2,7-diazaspiro[4.4]nonan-3-one |
909723-04-2 | 95%+ | 5g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR921245-1g |
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one |
909723-04-2 | 1g |
£471.00 | 2025-02-21 |
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
Professional Introduction to 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one (CAS No: 909723-04-2)
7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is a highly intriguing compound in the realm of chemical biology and pharmaceutical research. This heterocyclic spiro compound has garnered significant attention due to its unique structural features and potential applications in drug discovery. The molecular framework of this compound consists of a spirocyclic structure, which integrates two distinct ring systems, enhancing its complexity and versatility. With a CAS number of 909723-04-2, this molecule has been extensively studied for its pharmacological properties and synthetic utility.
The spirocyclic core of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one imparts a rigid conformation that can influence its interactions with biological targets. This structural motif has been increasingly explored in the development of novel therapeutic agents, particularly in the area of enzyme inhibition and receptor binding. The presence of both benzyl and azaspiro functional groups makes this compound a promising scaffold for medicinal chemists aiming to design molecules with enhanced binding affinity and selectivity.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for further development into anti-inflammatory therapies. The diazaspiro moiety, in particular, has been shown to modulate the activity of several key enzymes, including those implicated in metabolic disorders and neurodegenerative diseases.
In vitro studies have demonstrated that 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one exhibits notable pharmacokinetic properties, including favorable solubility and bioavailability. These characteristics are crucial for the development of orally active drugs, as they ensure efficient absorption and distribution within the body. Additionally, the compound’s stability under various conditions makes it suitable for formulation into diverse pharmaceutical products.
The synthesis of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one represents a significant achievement in organic chemistry, particularly in the field of spirocyclic compound construction. Researchers have developed multi-step synthetic routes that leverage advanced catalytic methods to construct the spirocyclic core efficiently. These synthetic strategies not only provide access to this compound but also serve as templates for designing other complex heterocyclic molecules with potential therapeutic applications.
One of the most exciting aspects of 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is its versatility in drug design. The combination of its rigid spiro structure and diverse functional groups allows medicinal chemists to modify its chemical properties while retaining its core pharmacological activity. This flexibility has led to the discovery of several derivatives with improved pharmacological profiles, including enhanced potency and reduced toxicity.
The growing interest in 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one has also spurred research into its potential applications in other areas beyond drug development. For instance, its unique structural features make it a valuable tool for studying molecular recognition processes and for designing novel materials with specific biological functionalities. The compound’s ability to interact with biological targets in a highly selective manner opens up possibilities for applications in biosensing and bioimaging technologies.
As our understanding of molecular interactions continues to evolve, the significance of compounds like 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one is likely to grow even further. Ongoing research is exploring new synthetic pathways, investigating novel pharmacological targets, and developing innovative applications for this versatile molecule. The future holds great promise for this compound as it continues to play a pivotal role in advancing chemical biology and pharmaceutical science.
909723-04-2 (7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one) Related Products
- 116041-21-5(2-Pyrrolidinone, 4-[(dimethylamino)methyl]-1-(phenylmethyl)-, (-)-)
- 116041-23-7(2-Pyrrolidinone, 4-[(diethylamino)methyl]-1-(phenylmethyl)-, (±)-)
- 116041-13-5(Nebracetam (+-)-)
- 144574-30-1(Acetamide,N-[[5-oxo-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-)
- 132659-56-4(1H-Pyrrolo[3,4-c]pyridine-1,6(2H)-dione, hexahydro-2,5-bis(phenylmethyl)-, cis- (9CI))
- 496908-88-4(5-Azaspiro[2.4]heptan-4-one, 7-(aminomethyl)-5-(phenylmethyl)-)
- 154495-69-9(8-Benzyl-2,8-diazaspiro[4.5]decan-3-one)
- 1245643-65-5(7-Benzyl-2,7-diazaspiro[4.5]decan-1-one)
- 97205-34-0(4-(aminomethyl)-1-benzylpyrrolidin-2-one)
- 85539-63-5(2-Pyrrolidinone, 4-ethyl-1-(phenylmethyl)-)